Cas no 7668-30-6 (3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide)
7668-30-6 structure
Product Name:3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
CAS No:7668-30-6
MF:C12H14N2O2S
MW:250.316761493683
CID:982854
PubChem ID:100619
Update Time:2025-04-20
3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide
- 3-piperidin-1-yl-1,2-benzothiazole 1,1-dioxide
- 1,2-Benzisothiazole, 3-piperidino-, 1,1-dioxide
- 3-piperidin-1-yl-benzo[d]isothiazole 1,1-dioxide
- 3-piperidino-1,2-benzoisothiazole 1,1-dioxide
- AC1L2P4I
- AC1Q6YXS
- AR-1B5542
- KST-1B8711
- NSC331997
- STK731688
- EU-0017528
- UNII-7GXZ635D9J
- NSC-331997
- 7GXZ635D9J
- DTXSID00227477
- 3-(1-piperidinyl)-1,2-benzisothiazole 1,1-dioxide
- AKOS002340289
- AB00080346-01
- 7668-30-6
- SR-01000511640
- SR-01000511640-1
- NSC 331997
- 1,2-Benzisothiazole, 3-(1-piperidinyl)-, 1,1-dioxide
-
- Inchi: 1S/C12H14N2O2S/c15-17(16)11-7-3-2-6-10(11)12(13-17)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2
- InChI Key: IMEAJVFQWMDASR-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 250.07772
- Monoisotopic Mass: 250.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 50.27
3-(piperidin-1-yl)-1,2-benzothiazole 1,1-dioxide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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